Cas no 1705436-96-9 (1-(3,4-difluorophenyl)-3-{2-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}imidazolidin-2-one)

• Product Name: 1-(3,4-difluorophenyl)-3-{2-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}imidazolidin-2-one
• CAS No: 1705436-96-9
• MF: C₂₃H₂₅F₂N₃O₂S
• MW: 445.525311231613
• CID: 5366848
• Update Time: 2025-05-19

1-(3,4-difluorophenyl)-3-{2-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}imidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Difluorophenyl)-3-[2-oxo-2-[tetrahydro-7-(2-methylphenyl)-1,4-thiazepin-4(5H)-yl]ethyl]-2-imidazolidinone
• 1-(3,4-difluorophenyl)-3-{2-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}imidazolidin-2-one

• Inchi： 1S/C23H25F2N3O2S/c1-16-4-2-3-5-18(16)21-8-9-26(12-13-31-21)22(29)15-27-10-11-28(23(27)30)17-6-7-19(24)20(25)14-17/h2-7,14,21H,8-13,15H2,1H3
• InChI Key： ITXHJLYPGPNRLZ-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=C(F)C(F)=C2)CCN1CC(=O)N1CCC(C2=CC=CC=C2C)SCC1

Additional information on 1-(3,4-difluorophenyl)-3-{2-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}imidazolidin-2-one

Comprehensive Analysis of 1-(3,4-difluorophenyl)-3-{2-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}imidazolidin-2-one (CAS No. 1705436-96-9)

The compound 1-(3,4-difluorophenyl)-3-{2-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}imidazolidin-2-one (CAS No. 1705436-96-9) is a highly specialized organic molecule with a unique structural framework. Its complex nomenclature reflects its intricate chemical architecture, which combines an imidazolidin-2-one core with a 1,4-thiazepan-4-yl moiety and a 3,4-difluorophenyl substituent. This combination of functional groups makes it a subject of significant interest in pharmaceutical research and medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds like 1-(3,4-difluorophenyl)-3-{2-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}imidazolidin-2-one has surged due to their potential applications in drug discovery. Researchers are particularly intrigued by its imidazolidinone scaffold, which is known for its bioactivity in modulating various biological targets. The presence of the 1,4-thiazepane ring further enhances its pharmacological profile, making it a candidate for further exploration in therapeutic development.

The synthesis of CAS No. 1705436-96-9 involves multi-step organic reactions, including condensation and cyclization processes. Its 2-methylphenyl and difluorophenyl groups contribute to its lipophilicity, which is a critical factor in drug design for improving membrane permeability. This property aligns with current trends in optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) parameters, a hot topic in modern pharmaceutical sciences.

From a structural perspective, the oxoethyl linker in 1-(3,4-difluorophenyl)-3-{2-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}imidazolidin-2-one provides flexibility, enabling potential interactions with biological macromolecules. This feature is particularly relevant in the context of targeted drug delivery, a field gaining traction due to its promise in reducing off-target effects. The compound’s fluorine atoms also play a role in enhancing its metabolic stability, a key consideration in the development of long-acting therapeutics.

In the realm of computational chemistry, CAS No. 1705436-96-9 has been a subject of molecular docking studies to predict its binding affinity with various enzymes and receptors. Such in silico analyses are increasingly popular as they accelerate the drug discovery pipeline while reducing costs. The compound’s heterocyclic diversity makes it a versatile scaffold for virtual screening campaigns, addressing the growing need for AI-driven drug design solutions.

Another area of interest is the compound’s potential role in central nervous system (CNS) disorders. The 1,4-thiazepane moiety is structurally similar to motifs found in neuroactive compounds, sparking hypotheses about its applicability in neurological research. This aligns with the rising global focus on mental health therapeutics, a sector experiencing exponential growth due to increased awareness and demand for innovative treatments.

Environmental and regulatory considerations are also paramount when discussing 1-(3,4-difluorophenyl)-3-{2-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}imidazolidin-2-one. Its fluorinated components necessitate careful evaluation of biodegradability and ecotoxicity, reflecting the pharmaceutical industry’s shift toward green chemistry principles. This aspect resonates with the broader societal push for sustainable drug development practices.

In summary, CAS No. 1705436-96-9 represents a compelling case study in modern medicinal chemistry. Its structural complexity, combined with its potential pharmacological applications, positions it as a molecule worthy of further investigation. As the scientific community continues to explore heterocyclic compounds and their therapeutic potential, this compound stands out as a promising candidate for future research and development efforts.